2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole

• IUPAC Name: 2-methyl-5-(4-phenylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C15H12N2O/c1-11-16-17-15(18-11)14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key: WNAMQCCPKQGFPN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol

Description

2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole is a chemical compound that belongs to the class of oxadiazoles. It is a heterocyclic compound that has gained significant attention in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in the production of nitric oxide. It may also generate reactive oxygen species upon photoactivation, leading to cell death in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole can induce apoptosis in cancer cells upon photoactivation. It has also been shown to inhibit the growth of certain bacterial strains. Furthermore, it has been investigated for its potential as a diagnostic tool for the detection of nitric oxide in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is its limited solubility in aqueous solutions, which may affect its bioavailability and effectiveness in certain applications.

Future Directions

There are several future directions for the research and development of 2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole. One of the areas of interest is its potential as a photosensitizer in photodynamic therapy for cancer treatment. Further studies are needed to optimize its properties and effectiveness in this application. Another area of interest is its potential as a diagnostic tool for the detection of nitric oxide in biological systems. Future research could focus on developing more sensitive and specific detection methods using this compound. Additionally, further investigation is needed to explore its potential as a drug candidate for the treatment of bacterial infections.

Synthesis Methods

The synthesis of 2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole can be achieved through various methods. One of the commonly used methods is the reaction of 4-bromobiphenyl with N-methyl-N-nitroso-p-toluenesulfonamide in the presence of a palladium catalyst. This method yields the desired compound in good yields and high purity. Other methods include the reaction of 4-bromobiphenyl with hydrazine hydrate and subsequent oxidation with hydrogen peroxide.

Scientific Research Applications

2-(Biphenyl-4-yl)-5-methyl-1,3,4-oxadiazole has shown potential in various scientific research applications. It has been used as a fluorescent probe for the detection of nitric oxide in biological systems. It has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Furthermore, it has been investigated for its antimicrobial properties and as a potential drug candidate for the treatment of bacterial infections.